Cas no 1443314-20-2 ((3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE)

• Product Name: (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE
• CAS No: 1443314-20-2
• MF: C₁₃H₉F₃S
• MW: 254.270772695541
• MDL: MFCD18911281
• CID: 5170315
• Update Time: 2026-03-04

(3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE

• MDL： MFCD18911281
• Inchi： 1S/C13H9F3S/c14-10-3-1-9(2-4-10)8-17-13-6-11(15)5-12(16)7-13/h1-7H,8H2
• InChI Key： YBMVCZKEGDFLKC-UHFFFAOYSA-N
• SMILES： C1(F)=CC(SCC2=CC=C(F)C=C2)=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE

Comprehensive Overview of (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE (CAS No. 1443314-20-2): Properties, Applications, and Industry Insights

The compound (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE (CAS No. 1443314-20-2) is a fluorinated sulfane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential as a building block in the synthesis of bioactive molecules. Its molecular structure, characterized by difluorophenyl and fluorobenzyl groups, offers exceptional stability and reactivity, making it a valuable candidate for medicinal chemistry applications.

In recent years, the scientific community has focused on sulfur-containing compounds like (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE due to their role in modulating enzyme inhibition and receptor binding. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, where fluorinated analogs are known to enhance blood-brain barrier permeability. This aligns with current trends in addressing neurodegenerative diseases, a hot topic in biomedical research.

The synthesis of 1443314-20-2 typically involves nucleophilic substitution reactions between fluorinated aryl halides and thiol precursors, a process optimized for high-yield production. Its physicochemical properties, including lipophilicity (LogP) and hydrogen bonding capacity, have been extensively studied to predict its behavior in drug formulation. These characteristics make it a promising candidate for prodrug design, a trending area in pharmacokinetics optimization.

From an industrial perspective, (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE has shown relevance in crop protection chemistry, where fluorinated compounds are increasingly used to develop next-generation pesticides with improved environmental profiles. This addresses the growing market demand for sustainable agrochemicals, a key focus in green chemistry initiatives. The compound's metabolic stability and selective bioactivity make it particularly valuable for target-specific formulations.

Analytical characterization of CAS No. 1443314-20-2 employs advanced techniques such as NMR spectroscopy (particularly 19F-NMR for fluorine detection), mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, critical for GMP-compliant manufacturing. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for various therapeutic areas.

Environmental and toxicological assessments of (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE indicate favorable biodegradation profiles compared to non-fluorinated analogs, addressing concerns about persistent organic pollutants. This positions the compound favorably within the EU REACH regulations and other chemical safety frameworks, a crucial consideration for industrial-scale applications.

The commercial availability of 1443314-20-2 through specialized chemical suppliers has expanded its accessibility for academic research and industrial R&D. Current market analyses project growth in demand for such fluorinated intermediates, driven by advancements in precision medicine and targeted therapies. Its compatibility with high-throughput screening platforms further enhances its utility in modern drug discovery pipelines.

Future research directions for (3,5-DIFLUOROPHENYL)(4-FLUOROBENZYL)SULFANE may explore its potential in PET radiopharmaceuticals (utilizing fluorine-18 isotopes) and bioconjugation chemistry. These applications align with emerging trends in diagnostic imaging and theranostic approaches, representing exciting frontiers in molecular medicine. The compound's versatility ensures its continued relevance in cutting-edge chemical research across multiple disciplines.